Cas no 84829-60-7 (3,3-dimethoxy-2-phenylpropanenitrile)

• Product Name: 3,3-dimethoxy-2-phenylpropanenitrile
• CAS No: 84829-60-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5227685
• PubChem ID: 20466424
• Update Time: 2026-03-07

3,3-dimethoxy-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, α-(dimethoxymethyl)-
• 3,3-dimethoxy-2-phenylpropanenitrile

• Inchi： 1S/C11H13NO2/c1-13-11(14-2)10(8-12)9-6-4-3-5-7-9/h3-7,10-11H,1-2H3
• InChI Key： OCHZXVNDZYVOHB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C#N)C(OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3,3-dimethoxy-2-phenylpropanenitrile

Comprehensive Overview of 3,3-Dimethoxy-2-phenylpropanenitrile (CAS No. 84829-60-7): Properties, Applications, and Industry Insights

3,3-Dimethoxy-2-phenylpropanenitrile (CAS No. 84829-60-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This nitrile derivative, featuring a phenyl group and dimethoxy substituents, has garnered significant attention due to its role as a key intermediate in the synthesis of complex molecules. Its molecular formula, C₁₁H₁₃NO₂, and distinct functional groups make it a valuable building block in modern organic chemistry.

In recent years, the demand for high-purity nitrile compounds like 3,3-dimethoxy-2-phenylpropanenitrile has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly production methods, aligning with global trends such as the UN Sustainable Development Goals (SDGs). This compound’s compatibility with catalytic processes and biodegradable solvents positions it as a candidate for greener industrial applications.

The compound’s mechanistic versatility is another highlight. Its cyano group (–CN) and methoxy groups (–OCH₃) enable diverse reactions, including nucleophilic substitutions, reductions, and cyclizations. These properties are particularly relevant to the synthesis of heterocyclic compounds, which are pivotal in drug discovery. For instance, 3,3-dimethoxy-2-phenylpropanenitrile serves as a precursor for pharmaceutical intermediates used in antidepressants and antihypertensive agents, addressing growing health concerns like mental wellness and cardiovascular diseases.

From an industrial perspective, the compound’s stability under ambient storage conditions and compatibility with large-scale production techniques (e.g., continuous flow chemistry) have made it a cost-effective choice. Its applications extend to flavor and fragrance industries, where nitriles contribute to aromatic profiles. Notably, the rise of AI-driven molecular design has further optimized its utility, with computational tools predicting novel reaction pathways to enhance yield and selectivity.

Quality control is critical for CAS No. 84829-60-7, with analytical techniques like HPLC, GC-MS, and NMR spectroscopy ensuring compliance with pharmacopeial standards. Regulatory frameworks such as REACH and FDA guidelines govern its use, emphasizing safety and environmental responsibility. As consumers and industries prioritize transparent supply chains, suppliers of 3,3-dimethoxy-2-phenylpropanenitrile are adopting blockchain technology for traceability, a trend resonating with ESG (Environmental, Social, and Governance) metrics.

Emerging research explores the compound’s potential in material science, particularly in polymeric coatings and adhesives, where its nitrile group enhances thermal stability. Additionally, its role in photoredox catalysis—a cutting-edge field for solar energy conversion—highlights its relevance to renewable energy solutions. Such innovations align with searches for "sustainable chemical alternatives" and "nitriles in energy storage," reflecting broader societal interests.

In summary, 3,3-dimethoxy-2-phenylpropanenitrile (CAS No. 84829-60-7) exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications, coupled with adherence to sustainability goals and technological advancements, ensure its continued prominence in scientific and industrial landscapes. For researchers and procurement specialists, understanding its properties and market dynamics is essential to leveraging its full potential.